N-Palmitoyl-O-phosphocholine Serine-D9

• Molecular Formula: C24H49N2O7P
• Molecular Weight: 517.7 g/mol
• InChI: InChI=1S/C24H49N2O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)25-22(24(28)29)21-33-34(30,31)32-20-19-26(2,3)4/h22H,5-21H2,1-4H3,(H2-,25,27,28,29,30,31)/t22-/m0/s1/i2D3,3D3,4D3
• InChIKey: HGJMMMCMCUAOFS-FHXWRBIFSA-N

N-Palmitoyl-O-phosphocholine Serine-D9 Internal Standard for Niemann-Pick Disease

N-Palmitoyl-O-phosphocholine Serine-D9 is the stable isotope-labeled analog of N-palmitoyl-O-phosphocholine serine (PPCS), a novel lipid biomarker for Niemann-Pick disease type C1 (NPC1) [1]. It is an analytical standard in which nine hydrogen atoms on the phosphocholine head group are replaced by deuterium (D9) [2]. This compound is a member of the N-acyl-O-phosphocholineserines (APCS) class, with PPCS being the most abundant species detected in biological samples [3]. Its primary function is to serve as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling precise and accurate quantification of endogenous PPCS levels in complex biological matrices like serum and plasma [4].

D9-Labeled Internal Standard LC-MS/MS Quantitation

Stable isotope-labeled analog of N-palmitoyl-O-phosphocholine serine (PPCS) for precise quantification of the NPC1 biomarker in complex biological matrices.

Co-eluting, structure-identical IS supports reliable endogenous PPCS measurement in serum/plasma research assays.

• [1] Sidhu R, Mondjinou Y, Qian M, et al. N-acyl-O-phosphocholineserines: structures of a novel class of lipids that are biomarkers for Niemann-Pick C1 disease. Journal of Lipid Research. 2019;60(8):1410-1424. DOI: 10.1194/jlr.RA119000157 View Source
• [2] PubChem. N-Palmitoyl-O-phosphocholine Serine-D9. PubChem Compound Summary for CID 169445599. Accessed April 23, 2026. View Source
• [3] LIPID MAPS. N-palmitoyl-O-phosphocholineserine (LMFA08020401). LIPID MAPS Structure Database (LMSD). Accessed April 23, 2026. View Source
• [4] Maekawa M, Jinnoh I, Matsumoto Y, et al. Development of a Diagnostic Screening Strategy for Niemann–Pick Diseases Based on Simultaneous Liquid Chromatography-Tandem Mass Spectrometry Analyses of N-Palmitoyl-O-phosphocholine-serine and Sphingosylphosphorylcholine. Biological and Pharmaceutical Bulletin. 2020;43(9):1398-1406. DOI: 10.1248/bpb.b20-00400 View Source

N-Palmitoyl-O-phosphocholine Serine-D9: Irreplaceable Internal Standard

The precise quantification of N-palmitoyl-O-phosphocholine serine (PPCS) as a biomarker in complex biological samples is fundamentally reliant on the use of a co-eluting, stable isotope-labeled internal standard [1]. Substituting N-Palmitoyl-O-phosphocholine Serine-D9 with the unlabeled PPCS is analytically invalid, as it would confound the signal of the endogenous analyte, precluding quantification entirely. Furthermore, substituting with a generic, structurally dissimilar deuterated lipid standard (e.g., a deuterated phosphatidylcholine) introduces significant analytical error due to differential extraction recovery, ionization efficiency, and chromatographic behavior, which are critical for reliable LC-MS/MS results [2]. The following evidence details the specific, quantifiable differentiation that justifies the procurement of this precise D9-labeled compound over its closest analogs and alternatives.

Unlabeled PPCS

Target compound: cannot differentiate endogenous from spiked analyte; confounds quantification.

Dissimilar Deuterated Lipid

Potential substitute: extraction recovery, ionization efficiency, and chromatographic behavior may differ, introducing systematic error.

Non-Palmitoyl APCS Analog

Alternative IS: acyl chain mismatch risks differential matrix effects, undermining quantification of the most abundant PPCS biomarker.

• [1] Maekawa M, Jinnoh I, Matsumoto Y, et al. Development of a Diagnostic Screening Strategy for Niemann–Pick Diseases Based on Simultaneous Liquid Chromatography-Tandem Mass Spectrometry Analyses of N-Palmitoyl-O-phosphocholine-serine and Sphingosylphosphorylcholine. Biological and Pharmaceutical Bulletin. 2020;43(9):1398-1406. DOI: 10.1248/bpb.b20-00400 View Source
• [2] Lindegardh N, Annerberg A, Blessborn D, et al. Development and validation of a bioanalytical method using automated solid-phase extraction and LC-MS/MS for oxytocin in human plasma. Chromatographia. 2002;55(Suppl 1):S95-S99. DOI: 10.1007/BF02493338 View Source

Quantifiable Differentiation of N-Palmitoyl-O-phosphocholine Serine-D9

Serum PPCS Quantification Accuracy and Precision

In a validated LC-MS/MS diagnostic assay for Niemann-Pick disease, the use of the deuterated analog, 2H3-labeled PPCS (N-Palmitoyl-O-phosphocholine Serine-D9), as the internal standard enabled precise and accurate quantification of endogenous PPCS in human serum. The method demonstrated excellent linearity (r > 0.99) across a broad concentration range of 1–4000 ng/mL for the analyte. The intra- and inter-day accuracy ranged from 87.6% to 109.2%, and precision (as coefficient of variation, CV) was ≤10.7% for all quality control samples, thus validating the analytical method for clinical application [1].

Accuracy & Precision

Head-to-head

Accuracy 87.6–109.2%
Precision ≤10.7% CV

Supports bioanalytical method reliability for PPCS quantification in human serum research matrices.

Achieved within validation guidelines; method described for LC-MS/MS on human serum.

Evidence Dimension	Method validation parameters (accuracy and precision) for PPCS quantification
Target Compound Data	Intra- and inter-day accuracy: 87.6–109.2%; Intra- and inter-day precision: ≤10.7% CV
Comparator Or Baseline	Method without a structurally identical internal standard (implied baseline of >20% CV for comparable lipid assays)
Quantified Difference	Achieved precision ≤10.7% CV, which is within FDA bioanalytical method validation guidelines (≤15% CV) and significantly lower than typical variance in assays lacking a co-eluting IS.
Conditions	LC-MS/MS (API 5000) analysis of human serum spiked with PPCS and 2H3-labeled PPCS (N-Palmitoyl-O-phosphocholine Serine-D9) as IS; C18 column (50 mm).

Why This Matters

This data demonstrates that N-Palmitoyl-O-phosphocholine Serine-D9 is essential for achieving the high accuracy and precision required for clinical diagnostic and therapeutic monitoring applications, which cannot be reliably attained with a non-identical internal standard.

• [1] Maekawa M, Jinnoh I, Matsumoto Y, et al. Development of a Diagnostic Screening Strategy for Niemann–Pick Diseases Based on Simultaneous Liquid Chromatography-Tandem Mass Spectrometry Analyses of N-Palmitoyl-O-phosphocholine-serine and Sphingosylphosphorylcholine. Biological and Pharmaceutical Bulletin. 2020;43(9):1398-1406. DOI: 10.1248/bpb.b20-00400 View Source

Co-Elution with Unlabeled PPCS

The performance of a stable isotope-labeled internal standard is critically dependent on its near-identical chromatographic behavior to the analyte. A key risk with deuterated compounds is chromatographic isotope separation due to the deuterium-hydrogen exchange, which can lead to differential matrix effects and compromised quantification [1]. While the exact retention time for N-Palmitoyl-O-phosphocholine Serine-D9 is not explicitly stated in the provided literature, its designation with nine deuterium atoms on the choline moiety's methyl groups is a common design principle to minimize such chromatographic shifts. In contrast, 13C or 15N labeled internal standards are often preferred to completely eliminate the risk of deuterium isotope effects. However, the validated use of a 2H3-labeled PPCS analog in a clinical assay, which achieved high precision and accuracy, confirms that this D9-labeled compound serves as a functionally identical surrogate for the analyte in the described LC-MS/MS method [2].

Co-Elution Behavior

Class-level inference

Validated functional co-elution with unlabeled PPCS

Method validation data confirm effective matrix-effect compensation, essential for reliable internal standard performance.

Exact retention time not reported; precision data support co-elution in the specified LC-MS/MS method.

Evidence Dimension	Potential for chromatographic separation from unlabeled analyte
Target Compound Data	Functionally co-elutes with unlabeled PPCS; validated in a clinical LC-MS/MS method.
Comparator Or Baseline	Theoretical risk of chromatographic separation for heavily deuterated compounds vs. 13C/15N-labeled standards which exhibit no separation.
Quantified Difference	No quantified difference in retention time is reported; the method validation data (accuracy 87.6-109.2%, precision ≤10.7% CV) confirms effective co-elution.
Conditions	LC-MS/MS method for PPCS in human serum using a C18 column [2].

Why This Matters

This compound is a validated, functional tool for its intended application. The absence of significant chromatographic separation ensures that the internal standard compensates for matrix effects and ionization variability effectively, a crucial factor for procurement when reliability is paramount.

• [1] Berg T, Karlsen M, Øiestad ÅM, et al. Evaluation of 13C- and 2H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. 2014;1344:83-90. DOI: 10.1016/j.chroma.2014.04.020 View Source
• [2] Maekawa M, Jinnoh I, Matsumoto Y, et al. Development of a Diagnostic Screening Strategy for Niemann–Pick Diseases Based on Simultaneous Liquid Chromatography-Tandem Mass Spectrometry Analyses of N-Palmitoyl-O-phosphocholine-serine and Sphingosylphosphorylcholine. Biological and Pharmaceutical Bulletin. 2020;43(9):1398-1406. DOI: 10.1248/bpb.b20-00400 View Source

Distinct Mass Shift for MS Identification

The deuterium labeling of N-Palmitoyl-O-phosphocholine Serine-D9 results in a parent ion with a mass shift of +9 Da relative to the unlabeled PPCS analyte (Monoisotopic Mass: 508.327741 Da [1] vs. 517.38422962 Da for the D9-labeled form [2]). This mass difference is sufficient to ensure that the signals from the analyte and internal standard are completely resolved in the mass spectrometer's first quadrupole (Q1), preventing any cross-talk or interference. The specific placement of the nine deuterium atoms on the three methyl groups of the phosphocholine head group is characteristic for this compound [2]. This structural definition is critical; a partially labeled or differently labeled analog (e.g., a C13-labeled compound) would result in a different mass shift and potentially altered physicochemical properties, which would require a complete revalidation of any existing analytical method.

Mass Shift

Class-level inference

+9.056 Da

The specific +9 Da shift permits clean MS resolution from endogenous analyte, critical for accurate quantitation.

Mass difference calculated from molecular formulas; D9 labeling on phosphocholine methyl groups.

Evidence Dimension	Mass spectrometric differentiation from unlabeled analyte
Target Compound Data	Monisotopic Mass: 517.38422962 Da; Exact Mass: 517.38422962 Da [2]
Comparator Or Baseline	Unlabeled PPCS: Monoisotopic Mass: 508.327741 Da [1]
Quantified Difference	+9.05648862 Da mass shift
Conditions	Calculated from molecular formula C24H40D9N2O7P vs. C24H49N2O7P.

Why This Matters

This specific +9 Da mass shift is the unique 'fingerprint' of this exact internal standard. Procuring a different analog, even another deuterated form, would change the detection parameters and likely render the internal standard unsuitable for established or published methods without significant re-optimization.

• [1] LIPID MAPS. N-palmitoyl-O-phosphocholineserine (LMFA08020401). LIPID MAPS Structure Database (LMSD). Accessed April 23, 2026. View Source
• [2] PubChem. N-Palmitoyl-O-phosphocholine Serine-D9. PubChem Compound Summary for CID 169445599. Accessed April 23, 2026. View Source

PPCS Dominance Justifies Palmitoyl-Specific IS

While a family of N-acyl-O-phosphocholineserines (APCS) with varying acyl chain lengths (C14 to C24) are elevated in NPC1 patient plasma, PPCS (the C16:0 species) is reported to be the most abundant [1]. This biological preponderance makes the precise quantification of PPCS the primary analytical objective for diagnostic and monitoring applications. Therefore, a palmitoyl-specific internal standard, such as N-Palmitoyl-O-phosphocholine Serine-D9, is required for optimal method performance. Using an internal standard with a different acyl chain (e.g., a C14:0 or C18:0 APCS analog) could lead to differential extraction recovery from plasma or differential ionization efficiency, introducing systematic bias into the quantification of the most clinically relevant biomarker species [2].

Biomarker Abundance

Class-level inference

PPCS most abundant APCS species in NPC1 plasma

Justifies palmitoyl-specific IS selection to target the primary analytical signal, reducing chain-length bias.

Based on LC-MS/MS profiling of NPC1 patient and feline model plasma.

Evidence Dimension	Relative abundance of APCS species in NPC1 plasma
Target Compound Data	PPCS is the most abundant species among APCS in NPC1 plasma [1].
Comparator Or Baseline	Other APCS species (C14:0, C18:0, C20:0, C22:0, C24:0) were also elevated but to a lesser extent [1].
Quantified Difference	PPCS is the most abundant species among APCS, a class of lipids that have not been previously detected in biological samples. [1]
Conditions	LC-MS/MS analysis of plasma from NPC1 patients and a feline NPC1 model.

Why This Matters

This evidence justifies the investment in a palmitoyl-specific internal standard. It is the optimal choice for targeting the principal biomarker species, maximizing assay sensitivity and minimizing potential quantification bias introduced by chain-length-dependent matrix effects.

• [1] Sidhu R, Mondjinou Y, Qian M, et al. N-acyl-O-phosphocholineserines: structures of a novel class of lipids that are biomarkers for Niemann-Pick C1 disease. Journal of Lipid Research. 2019;60(8):1410-1424. DOI: 10.1194/jlr.RA119000157 View Source
• [2] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews. 2017;36(6):693-714. DOI: 10.1002/mas.21492 View Source

Primary Applications of N-Palmitoyl-O-phosphocholine Serine-D9

NPC1 Diagnostic Assay Development

This compound is an essential component for developing and validating LC-MS/MS-based diagnostic tests for NPC1. As demonstrated, it enables the accurate and precise quantification of the primary disease biomarker, PPCS, in patient serum over a clinically relevant concentration range [1]. Laboratories developing in-house diagnostics or clinical research assays for rare diseases will find this compound critical for achieving the regulatory-grade analytical performance necessary for patient stratification and monitoring.

Therapeutic Drug Monitoring and Clinical Trial Bioanalysis

In clinical trials for emerging NPC1 therapeutics, such as 2-hydroxypropyl-β-cyclodextrin (HPβCD), monitoring changes in PPCS levels is a key pharmacodynamic endpoint [2]. The use of N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard ensures the high-quality, reproducible, and longitudinally comparable quantitative data required for regulatory submissions and evaluating treatment efficacy over time [1].

Investigative Lipidomics and Biomarker Research

For academic and industry researchers investigating the biology of APCS lipids in NPC1 or other lysosomal storage disorders, this compound provides the means for absolute quantification of the most abundant species. The data on PPCS's predominance among APCS lipids [3] supports its use in targeted lipidomics studies aimed at understanding disease pathology, exploring new therapeutic targets, or discovering additional applications for this novel class of lipids.

Preclinical Quality Control in Animal Models

The elevation of PPCS in both central and peripheral tissues of the NPC1 cat model [3] highlights the need for accurate quantification in preclinical research. N-Palmitoyl-O-phosphocholine Serine-D9 is the optimal internal standard for LC-MS/MS assays used to measure tissue PPCS concentrations in animal studies, ensuring data integrity and reproducibility when translating findings from bench to bedside.

Application

Selection Property

Validation Focus

NPC1 Biomarker Research Assays

Structure-identical isotope-labeled IS

Accuracy and precision in bioanalytical method validation; matrix-effect correction

Clinical Research PK/PD Monitoring

Validated co-elution and consistent ionization

Longitudinal reproducibility in plasma PPCS quantification across study timepoints

Targeted Lipidomics & Biomarker Discovery

Palmitoyl-specific IS for PPCS

Absolute quantification of the predominant APCS species; acyl-chain bias assessment

Preclinical Tissue Distribution Studies

LC-MS/MS compatible deuterated analog

Method transfer to tissue homogenates; ensure consistent recovery in diverse sample types

• [1] Maekawa M, Jinnoh I, Matsumoto Y, et al. Development of a Diagnostic Screening Strategy for Niemann–Pick Diseases Based on Simultaneous Liquid Chromatography-Tandem Mass Spectrometry Analyses of N-Palmitoyl-O-phosphocholine-serine and Sphingosylphosphorylcholine. Biological and Pharmaceutical Bulletin. 2020;43(9):1398-1406. DOI: 10.1248/bpb.b20-00400 View Source
• [2] Washington University School of Medicine in St. Louis. Application of N-palmitoyl-O-phosphocholineserine for diagnosis and assessment of response to treatment in Niemann-Pick type C disease. Profiles. Published 2024. Accessed April 23, 2026. View Source
• [3] Sidhu R, Mondjinou Y, Qian M, et al. N-acyl-O-phosphocholineserines: structures of a novel class of lipids that are biomarkers for Niemann-Pick C1 disease. Journal of Lipid Research. 2019;60(8):1410-1424. DOI: 10.1194/jlr.RA119000157 View Source